Cas no 406213-76-1 (Azido-PEG6-C2-Boc)

• Product Name: Azido-PEG6-C2-Boc
• CAS No: 406213-76-1
• MF: C₁₉H₃₇N₃O₈
• MW: 435.512386083603
• MDL: MFCD20926385
• CID: 1057988
• PubChem ID: 60146167
• Update Time: 2025-05-19

Azido-PEG6-C2-Boc Chemical and Physical Properties

Names and Identifiers

• N3-PEG6-tBu
• N3-PEG6-CH2CH2COOtBu
• Azido-PEG6-t-butyl ester
• Azido-PEG6-C2-Boc
• HY-140779
• tert-butyl 3-[2-[2-[2-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoate
• HRNUWAOLFSWRDG-UHFFFAOYSA-N
• CS-0114757
• AKOS040741269
• Azido-PEG6-Boc
• D84629
• N3-PEG6- CH2CH2COOtBu
• tert-butyl 1-azido-3,6,9,12,15,18-hexaoxahenicosan-21-oate
• SCHEMBL15676120
• AS-78417
• BP-20507
• 406213-76-1
• Azido-PEG6- t-butyl ester
• DA-50902

• MDL： MFCD20926385
• Inchi： 1S/C19H37N3O8/c1-19(2,3)30-18(23)4-6-24-8-10-26-12-14-28-16-17-29-15-13-27-11-9-25-7-5-21-22-20/h4-17H2,1-3H3
• InChI Key： HRNUWAOLFSWRDG-UHFFFAOYSA-N
• SMILES： O(C(CCOCCOCCOCCOCCOCCOCCN=[N+]=[N-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 435.258
• Monoisotopic Mass: 435.258
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 30
• Rotatable Bond Count: 23
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 435.5
• XLogP3: 1.1
• Topological Polar Surface Area: 96A^2

Experimental Properties

• Color/Form: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Vapor Pressure: No data available

Azido-PEG6-C2-Boc Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Storage temperature 2-8 ° C

Related Categories

• Other Chemical additives

Additional information on Azido-PEG6-C2-Boc

Professional Introduction to Azido-PEG6-C2-Boc (CAS No. 406213-76-1)

Azido-PEG6-C2-Boc is a sophisticated molecular construct that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 406213-76-1, represents a confluence of innovative chemical modifications and functional group integrations, making it a versatile tool for various applications in drug development and biomolecular research.

The core structure of Azido-PEG6-C2-Boc incorporates a polyethylene glycol (PEG) chain, specifically a hexyl PEG derivative, which is well-known for its ability to enhance the pharmacokinetic properties of therapeutic agents. The PEG moiety serves multiple purposes, including solubility improvement, reduced immunogenicity, and prolonged circulation time in biological systems. This characteristic is particularly valuable in the formulation of biotherapeutics where stability and bioavailability are critical factors.

Additionally, the compound features an azido functional group (-N₃) at one end of the PEG chain. The azido group is a highly reactive handle that enables a wide range of chemical transformations, such as click chemistry reactions with tetrazoles or cycloadditions with alkynes. These reactions are pivotal in the synthesis of complex molecules, including drug candidates and probes for biochemical studies. The presence of the azido group at the C2 position further enhances its utility by providing a specific site for selective modifications.

The Boc (tert-butoxycarbonyl) group at the other end of the molecule serves as a protecting group for amine functionalities. This protection is essential during synthetic processes to prevent unwanted side reactions and ensure high yield and purity of the final product. The Boc group can be easily removed under mild acidic conditions, allowing for subsequent functionalization when needed.

In recent years, Azido-PEG6-C2-Boc has been extensively utilized in the development of novel drug delivery systems. Researchers have leveraged its bifunctional nature to create targeted therapeutics that can selectively interact with specific biological targets while maintaining stability in circulation. For instance, studies have demonstrated its application in constructing monoclonal antibody-drug conjugates (ADCs), where PEGylation improves pharmacokinetics, while the azido group facilitates site-specific coupling of cytotoxic agents.

Moreover, the compound has found applications in advanced diagnostic tools and imaging agents. The PEG moiety enhances the solubility and biocompatibility of contrast agents used in magnetic resonance imaging (MRI) and positron emission tomography (PET). Concurrently, the azido group enables post-synthetic modifications that allow for precise labeling and tracking of biomolecules in vivo.

Recent advancements in click chemistry have further expanded the utility of Azido-PEG6-C2-Boc. Researchers have employed this compound as a precursor in generating multifunctional nanoparticles for drug delivery and tissue engineering. The ability to conjugate multiple therapeutic agents or imaging probes via click reactions has opened new avenues in personalized medicine and precision therapeutics.

The synthesis of Azido-PEG6-C2-Boc involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including automated purification techniques and high-performance liquid chromatography (HPLC), are often employed to achieve these objectives. The growing demand for this compound underscores the need for scalable and efficient synthetic routes to meet industrial and academic needs.

As research continues to evolve, Azido-PEG6-C2-Boc is expected to play an increasingly pivotal role in pharmaceutical innovation. Its unique structural features make it an indispensable tool for chemists and biologists working on next-generation therapeutics. By integrating cutting-edge chemical modifications with biologically relevant functionalities, this compound exemplifies the intersection of chemistry and medicine, driving progress in drug discovery and development.